Cas no 198067-01-5 (1H-Benzotriazole, 1-(dichloroacetyl)- (9CI))

• Product name: 1H-Benzotriazole, 1-(dichloroacetyl)- (9CI)
• CAS No: 198067-01-5
• MF: C₈H₅Cl₂N₃O
• MW: 230.050799131393
• CID: 117242
• PubChem ID: 1809919

1H-Benzotriazole, 1-(dichloroacetyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 1-(dichloroacetyl)- (9CI)
• 1-(benzotriazol-1-yl)-2,2-dichloroethanone
• 1-(1H-Benzo[d][1,2,3]triazol-1-yl)-2,2-dichloroethanone
• 1-(2,2-dichloroacetyl)-1h-benzotriazole
• 198067-01-5
• SCHEMBL3462346
• AKOS024337638
• DTXSID80365225

• Inchi： InChI=1S/C8H5Cl2N3O/c9-7(10)8(14)13-6-4-2-1-3-5(6)11-12-13/h1-4,7H
• InChI Key： BZMPDUUOLZEJCA-UHFFFAOYSA-N
• SMILES： ClC(Cl)C(N1C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 228.98115
• Monoisotopic Mass: 228.9809672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles